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Compound of Interest

Compound Name: ALR-38

Cat. No.: B15136009

No Experimental Data Found for "ALR-38"

Extensive searches for a therapeutic agent or experimental compound specifically designated
as "ALR-38" have not yielded any relevant results. It appears that "ALR-38" is not a standard
or widely recognized nomenclature for a drug or product in the field of biomedical research.
Therefore, a direct cross-validation of its experimental results or a comparison with alternative
products is not possible.

However, the search did identify distinct but potentially related entities based on the acronym
"ALR" and the number "38": Interleukin-38 (IL-38) and a protein named ALR (MLL2). For the
benefit of researchers, scientists, and drug development professionals, this guide provides a
summary of the available experimental information and signaling pathways for these two
entities.

Interleukin-38 (IL-38)

Interleukin-38 (IL-38) is a cytokine belonging to the IL-1 family, which is recognized for its anti-
inflammatory properties.[1] It is involved in the regulation of immune responses and has been
studied in the context of various autoimmune and inflammatory diseases.[1]

Signaling Pathways of IL-38

IL-38 exerts its effects by interacting with interleukin receptors, which in turn modulates
downstream signaling cascades. The primary signaling pathways associated with IL-38 are
depicted below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15136009?utm_src=pdf-interest
https://www.benchchem.com/product/b15136009?utm_src=pdf-body
https://www.benchchem.com/product/b15136009?utm_src=pdf-body
https://www.benchchem.com/product/b15136009?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8902906/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8902906/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

Extracellular Space

IL-1 . . — IL-36
(@ B) | m (@B

Binds Binds & Inhibits ;Binds & Inlibits Binds Binds
]
Cell Membrane
\/ \/
IL-1R1 < - IL-36R IL-LRAPLL —f === oo
_>
|Associates

Intracellular Space

> IL-1RACP @ Recruits

Recruits IL-38 Blocks Recruitment

y

‘Activates
ctivates ctivates

MAPK
(p38, ERK1/2) LI

Promotes ‘romote Promotes

Inflammatory Response

\A 4

Inhibits

=== — =~~~

Click to download full resolution via product page

Caption: IL-38 Signaling Pathways
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Experimental Workflow for Investigating IL-38 Signaling

A generalized workflow to study the effects of IL-38 on inflammatory signaling is outlined below.
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Caption: Experimental Workflow for IL-38 Functional Analysis

ALR (MLL2) Protein

The protein ALR, also known as MLL2, is a histone methyltransferase that plays a crucial role
in the transcriptional regulation of genes. It is a component of a larger protein complex that
activates gene expression.

Functional Role of ALR (MLL2)

Studies involving the knockdown of ALR have provided insights into its target genes and
cellular functions.
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Table 1: Summary of ALR (MLL2) Knockdown Experiments

Experimental Approach

Key Findings

Implication

Microarray analysis of ALR-

deficient cells

Downregulation of 74 genes,

with only 2 upregulated.

ALR primarily functions as a

transcriptional activator.

Functional categorization of

downregulated genes

Genes involved in cell
adhesion, cytoskeleton
organization, and
transcriptional regulation were

significantly affected.

ALR plays a role in maintaining
cellular structure and
regulating gene expression

networks.

In vivo tumorigenicity assay in

nude mice

ALR knockdown cells exhibited

reduced tumor growth.

ALR may be involved in
processes that support cell
proliferation and tumor

formation.

Logical Relationship of ALR (MLL2) Function

The following diagram illustrates the established logical flow from ALR's molecular function to

its impact on cellular processes.
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Caption: Functional Cascade of ALR (MLL2)

Experimental Protocols

Detailed experimental protocols for the techniques mentioned (microarray analysis,
tumorigenicity assays, etc.) are specific to the laboratory and the precise research question.
For researchers interested in replicating or building upon these findings, it is recommended to
consult the original research articles that describe these experiments.

In summary, while there is no information available for a product named "ALR-38," the related
terms IL-38 and ALR (MLL2) refer to well-characterized biological entities with significant roles
in immunology and transcriptional regulation, respectively. The information provided here is
intended to serve as a valuable resource for professionals in the field of drug development and
biomedical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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